Samarium antimonide
Overview
Description
Samarium antimonide is a binary inorganic compound composed of samarium and antimony, with the chemical formula SmSb . This compound forms cubic crystals and is known for its unique physical and chemical properties, making it a subject of interest in various scientific fields.
Preparation Methods
Samarium antimonide can be synthesized by heating samarium and antimony in a vacuum . The reaction typically involves the direct combination of the two elements under controlled conditions to form the compound. The process requires high temperatures, as the compound melts congruently at approximately 1922°C .
Chemical Reactions Analysis
Samarium antimonide undergoes various chemical reactions, including:
Oxidation: Reacts with oxygen to form oxides.
Reduction: Can be reduced under specific conditions.
Substitution: Participates in substitution reactions with other elements or compounds.
Common reagents used in these reactions include oxygen for oxidation and reducing agents for reduction processes. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
Samarium antimonide has several applications in scientific research, including:
Chemistry: Used in the study of binary compounds and their properties.
Materials Science: Investigated for its potential use in electronic devices due to its unique electrical properties.
Optics: Explored for its luminescent properties, which can be useful in developing new optical materials.
Mechanism of Action
The mechanism by which samarium antimonide exerts its effects is primarily related to its electronic structure and interactions with other elements. The compound’s unique properties are due to the specific arrangement of samarium and antimony atoms in its crystal lattice, which influences its reactivity and interactions with other substances .
Comparison with Similar Compounds
Samarium antimonide can be compared to other similar compounds, such as:
Samarium phosphide (SmP): Similar cubic crystal structure but different chemical properties.
Samarium arsenide (SmAs): Another binary compound with a similar structure but distinct reactivity.
Samarium bismuthide (SmBi): Shares some physical properties but differs in its applications and chemical behavior.
Properties
CAS No. |
29664-84-4 |
|---|---|
Molecular Formula |
SbSm |
Molecular Weight |
272.1 g/mol |
IUPAC Name |
stibanylidynesamarium |
InChI |
InChI=1S/Sb.Sm |
InChI Key |
JQVBLEDYHQAMKN-UHFFFAOYSA-N |
Canonical SMILES |
[Sb]#[Sm] |
Origin of Product |
United States |
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